Cas no 1443338-74-6 (2-(4-fluoro-2-methoxyphenyl)pentan-2-ol)

• Product Name: 2-(4-fluoro-2-methoxyphenyl)pentan-2-ol
• CAS No: 1443338-74-6
• MF: C₁₂H₁₇FO₂
• MW: 212.260587453842
• MDL: MFCD20528609
• CID: 5160595
• Update Time: 2025-07-02

2-(4-fluoro-2-methoxyphenyl)pentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluoro-2-methoxyphenyl)pentan-2-ol

• MDL： MFCD20528609
• Inchi： 1S/C12H17FO2/c1-4-7-12(2,14)10-6-5-9(13)8-11(10)15-3/h5-6,8,14H,4,7H2,1-3H3
• InChI Key： MUQUPGREPOFEAO-UHFFFAOYSA-N
• SMILES： CC(C1=CC=C(F)C=C1OC)(O)CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(4-fluoro-2-methoxyphenyl)pentan-2-ol

Professional Introduction to 2-(4-fluoro-2-methoxyphenyl)pentan-2-ol (CAS No. 1443338-74-6)

2-(4-fluoro-2-methoxyphenyl)pentan-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1443338-74-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a pentan-2-ol backbone substituted with a 4-fluoro-2-methoxyphenyl group, has garnered attention due to its structural complexity and potential biological activities. The presence of both fluorine and methoxy substituents in the aromatic ring enhances its pharmacological profile, making it a valuable scaffold for drug discovery efforts.

The structural motif of 2-(4-fluoro-2-methoxyphenyl)pentan-2-ol combines elements that are frequently explored in the development of novel therapeutic agents. The fluorine atom, known for its ability to modulate metabolic stability and binding affinity, introduces a layer of tunability that is highly prized in medicinal chemistry. Meanwhile, the methoxy group contributes to lipophilicity and can influence receptor interactions, making this compound a promising candidate for further investigation.

In recent years, there has been growing interest in molecules that incorporate fluoro-substituted aromatic rings due to their demonstrated efficacy in enhancing drug-like properties. Studies have shown that fluorine atoms can improve the bioavailability of small molecules by increasing their metabolic resistance and binding affinity to biological targets. The 4-fluoro-2-methoxyphenyl moiety in 2-(4-fluoro-2-methoxyphenyl)pentan-2-ol exemplifies this trend, as it may confer similar advantages while also offering unique interactions with biological systems.

The pentan-2-ol backbone provides a flexible alkyl chain that can be further modified to optimize pharmacokinetic properties. This type of structural design is often employed in the development of central nervous system (CNS) drugs, where blood-brain barrier penetration is a critical factor. The combination of the aromatic substituent and the aliphatic chain in 2-(4-fluoro-2-methoxyphenyl)pentan-2-ol suggests potential applications in CNS disorders, although this remains an area requiring further exploration.

Recent advancements in computational chemistry have enabled more efficient screening of candidate compounds like 2-(4-fluoro-2-methoxyphenyl)pentan-2-ol. Molecular modeling techniques can predict binding affinities and identify potential interactions with biological targets, thereby accelerating the drug discovery process. These computational methods have been instrumental in guiding synthetic strategies and optimizing molecular structures for improved efficacy.

The synthesis of 2-(4-fluoro-2-methoxyphenyl)pentan-2-ol presents unique challenges due to the complexity of its structure. However, modern synthetic methodologies have made significant strides in addressing such complexities. Techniques such as cross-coupling reactions and transition metal catalysis have enabled the efficient construction of intricate molecular frameworks. The development of novel synthetic routes for this compound could open doors to its commercialization and application in therapeutic contexts.

From a biological perspective, the 4-fluoro-2-methoxyphenyl group is known to interact with various enzymes and receptors, making it a versatile scaffold for drug design. For instance, fluorinated aromatic compounds have been explored as kinase inhibitors, where the fluorine atom enhances binding to the active site of the enzyme. Similarly, derivatives of this motif have shown promise as antagonists or agonists for G protein-coupled receptors (GPCRs), which are involved in numerous physiological processes.

The pharmaceutical industry continually seeks innovative compounds to address unmet medical needs. 2-(4-fluoro-2-methoxyphenyl)pentan-2-ol, with its unique structural features, represents a promising lead for further development. Its potential applications span multiple therapeutic areas, including oncology, neurology, and immunology. As research progresses, additional insights into its biological activity and pharmacokinetic properties will be uncovered, paving the way for new drug candidates.

In conclusion, CAS No. 1443338-74-6 corresponds to a compound that holds significant promise in pharmaceutical research. The combination of a fluoro-substituted aromatic ring with a pentan-2-ol backbone offers a rich chemical space for exploration. With ongoing advancements in synthetic chemistry and computational biology, compounds like 2-(4-fluoro-2-methoxyphenyl)pentan-2-ol are poised to play a crucial role in the next generation of therapeutics.